Cas no 104745-51-9 (Benzene, 1,3,5-trifluoro-2-(methylthio)-)

Benzene, 1,3,5-trifluoro-2-(methylthio)- is a fluorinated aromatic compound featuring a methylthio substituent at the 2-position and fluorine atoms at the 1, 3, and 5-positions. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. The trifluoro substitution enhances stability and reactivity in electrophilic aromatic substitution reactions, while the methylthio group offers versatility for further functionalization. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.

Benzene, 1,3,5-trifluoro-2-(methylthio)- structure

104745-51-9 structure

Product Name:Benzene, 1,3,5-trifluoro-2-(methylthio)-

CAS No:104745-51-9

MF:C₇H₅F₃S

MW:178.174811124802

CID:3570990

PubChem ID:57847691

Update Time:2025-05-21

Benzene, 1,3,5-trifluoro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,3,5-trifluoro-2-(methylthio)-
- methyl(2,4,6-trifluorophenyl)sulfane
- 104745-51-9
- CS-0190600
- SCHEMBL776662
- 1,3,5-trifluoro-2-methylsulfanylbenzene
- MFCD32902801
- E96290
- Inchi： 1S/C7H5F3S/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
- InChI Key： LCIZHUFQFXYTES-UHFFFAOYSA-N
- SMILES： S(C)C1C(=CC(=CC=1F)F)F

Computed Properties

Exact Mass: 178.00640582g/mol
Monoisotopic Mass: 178.00640582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 25.3Å²

Benzene, 1,3,5-trifluoro-2-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Aaron	AR021PWP-500mg	methyl(2,4,6-trifluorophenyl)sulfane	104745-51-9	500mg	$552.00	2023-12-16
Aaron	AR021PWP-1g	methyl(2,4,6-trifluorophenyl)sulfane	104745-51-9	1g	$735.00	2023-12-16
abcr	AB574701-250mg	Methyl(2,4,6-trifluorophenyl)sulfane; .	104745-51-9	250mg	€354.30	2024-07-20
abcr	AB574701-1g	Methyl(2,4,6-trifluorophenyl)sulfane; .	104745-51-9	1g	€656.60	2024-07-20
abcr	AB574701-5g	Methyl(2,4,6-trifluorophenyl)sulfane; .	104745-51-9	5g	€2207.90	2024-07-20

Benzene, 1,3,5-trifluoro-2-(methylthio)- Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzene, 1,3,5-trifluoro-2-(methylthio)-

Research Brief on Benzene, 1,3,5-trifluoro-2-(methylthio)- (CAS: 104745-51-9): Recent Advances and Applications

Benzene, 1,3,5-trifluoro-2-(methylthio)- (CAS: 104745-51-9) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile building block in medicinal chemistry, particularly in the design of novel bioactive molecules. This research brief consolidates the latest findings on the synthesis, characterization, and applications of this compound, providing insights into its role in drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for Benzene, 1,3,5-trifluoro-2-(methylthio)-, emphasizing its utility in the preparation of sulfur-containing fluorinated compounds. The study highlighted the compound's reactivity under palladium-catalyzed cross-coupling conditions, enabling the efficient construction of complex molecular architectures. These findings underscore the compound's potential as a key intermediate in the synthesis of fluorinated pharmaceuticals, which are increasingly important in addressing drug resistance and improving metabolic stability.

Another notable advancement was reported in a 2024 ACS Chemical Biology paper, where Benzene, 1,3,5-trifluoro-2-(methylthio)- was employed as a precursor for the development of fluorinated protease inhibitors. The study demonstrated that the incorporation of this compound into inhibitor scaffolds enhanced binding affinity and selectivity towards target enzymes, attributed to the synergistic effects of fluorine and sulfur functionalities. This research opens new avenues for the design of next-generation therapeutics targeting infectious diseases and cancer.

Beyond its applications in drug design, recent investigations have also explored the physicochemical properties of Benzene, 1,3,5-trifluoro-2-(methylthio)-. A 2023 study in The Journal of Physical Chemistry A utilized advanced spectroscopic techniques and computational modeling to elucidate its electronic structure and intermolecular interactions. The results revealed that the compound exhibits significant polarization effects, which could be leveraged in materials science for the development of organic electronic devices and sensors.

In conclusion, Benzene, 1,3,5-trifluoro-2-(methylthio)- (CAS: 104745-51-9) represents a promising scaffold in both pharmaceutical and materials science research. Its unique combination of fluorine and sulfur substituents offers distinct advantages in molecular design, paving the way for innovative applications. Future studies are expected to further explore its potential in targeted drug delivery systems and functional materials, solidifying its role as a key player in the field of chemical biology.